1-[(5-chloro-2-methoxyphenyl)sulfonyl]-N-phenyl-3-piperidinecarboxamide

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)sulfonyl-N-phenylpiperidine-3-carboxamide
• InChI: InChI=1S/C19H21ClN2O4S/c1-26-17-10-9-15(20)12-18(17)27(24,25)22-11-5-6-14(13-22)19(23)21-16-7-3-2-4-8-16/h2-4,7-10,12,14H,5-6,11,13H2,1H3,(H,21,23)
• InChI Key: PCVRPMQDATWKLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)N2CCCC(C2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C19H21ClN2O4S
• Molecular Weight: 408.9 g/mol

Description

The compound belongs to a class of compounds that may have significant pharmacological or chemical utility, given the presence of sulfonyl, methoxyphenyl, and piperidinecarboxamide groups. Such compounds are often explored for their biological activities and chemical properties.

Synthesis Analysis

Compounds similar to the target molecule have been synthesized through various routes, often involving the coupling of chlorobenzenesulfonyl chloride with piperidine under controlled conditions, followed by further functionalization (Khalid et al., 2013). These processes are carefully designed to introduce specific substituents at targeted positions on the molecule, influencing its physical, chemical, and biological properties.

Molecular Structure Analysis

Structural characterization techniques such as X-ray crystallography and computational methods like density functional theory (DFT) calculations have been utilized to analyze the molecular structures of related compounds. These studies provide insights into the conformation, electronic distribution, and reactive sites of molecules (Kumara et al., 2017).

Chemical Reactions and Properties

The reactivity of similar compounds can be influenced by the presence of the sulfonyl and piperidine groups, which participate in various chemical reactions. These include conjugate additions, intramolecular acylations, and nucleophilic substitutions, leading to the formation of diverse derivatives with potential biological activities (Back & Nakajima, 2000).

Mechanism of Action

Mode of Action

The mode of action of a compound refers to how it interacts with its target to exert its effectsIt’s possible that it could interact with its target through a variety of mechanisms, such as binding to a receptor, inhibiting an enzyme, or modulating a signaling pathway .

Pharmacokinetics

Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the bodyThese properties can significantly impact the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .